Cas no 6960-09-4 (4-bromo-2-nitro-1-(3-nitrophenoxy)benzene)

• Product Name: 4-bromo-2-nitro-1-(3-nitrophenoxy)benzene
• CAS No: 6960-09-4
• MF: C₁₂H₇BrN₂O₅
• MW: 339.098382234573
• CID: 1738546
• PubChem ID: 250354
• Update Time: 2025-04-21

4-bromo-2-nitro-1-(3-nitrophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-nitro-1-(3-nitrophenoxy)benzene
• AKOS010633556
• NSC69699
• 6960-09-4
• DTXSID30290578
• NSC-69699

• Inchi： 1S/C12H7BrN2O5/c13-8-4-5-12(11(6-8)15(18)19)20-10-3-1-2-9(7-10)14(16)17/h1-7H
• InChI Key： DLURUSAFYQZSIA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 337.95381
• Monoisotopic Mass: 337.95383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 95.51